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Compound of Interest

2-[(Butylamino)methyl]-4-
Compound Name:
chlorophenol

Cat. No.: B13263946

Get Quote

Executive Summary & Chemical Profile

2-[(Butylamino)methyl]-4-chlorophenol is a bifunctional molecule containing a phenolic ring

and a secondary aliphatic amine. This structural combination dictates a specific safety profile:
the phenol moiety confers systemic toxicity and environmental persistence, while the amine
group introduces alkalinity and corrosivity.

When a specific Safety Data Sheet (SDS) for a niche intermediate is unavailable, Prudent
Practices in the Laboratory dictates that you must manage the substance based on its most
hazardous functional groups. Therefore, this guide treats the substance as a Toxic, Corrosive,
Halogenated Organic Compound.

Physicochemical Hazard Data
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Property Value | Characteristic Operational Implication

Handle as a severe skin/eye

Primary Hazard Acute Toxicity & Corrosivity o
irritant.[1]

DO NOT mix with non-

halogenated solvents (e.g.,
Waste Class Halogenated Organic acetone, ethanol) to avoid

elevating disposal costs and

potential reactivity.

The butylamine group (pKa
] ) ~10-11) dominates, making the
pH Nature Amphoteric / Basic ] o
molecule basic. Avoid mixing

with strong acids (exothermic).

Likely triggers D002

(Corrosivity) and requires
EPA/RCRA Status Hazardous Waste

treatment as halogenated

waste.

Waste Segregation Logic

Proper segregation is the single most critical step in chemical disposal. Mixing this compound
with incompatible streams can result in heat generation, toxic gas evolution, or regulatory fines.

Decision Matrix: Waste Stream Selection

The following diagram illustrates the logical flow for categorizing this specific chemical waste.
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Waste: 2-[(Butylamino)methyl]-4-chlorophenol

Is the waste Solid or Liquid?

Solid / Precipitate Liquid / Solution

Double Bag

Solid Hazardous Waste Is it dissolved in water
(Label: Toxic, Halogenated) or organic solvent?

Water/Buffer \DCM, EtOAc, etc.

Aqueous Solution Organic Solvent
begregate
Check pH Halogenated Organic Waste
(Amine group is Basic) (High BTU Incineration)

Adjust pH to 5-9
f required by EHS

Aqueous Toxic Waste

(DO NOT FLUSH)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chlorophenol-amine derivatives. Note that
"Halogenated Organic Waste" is the default high-safety pathway.
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Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA regulations (40 CFR 261) and minimizes personnel
exposure.

Phase 1: Preparation & Container Selection

Why this matters: Chlorinated phenols can permeate certain low-density plastics, and amines
can corrode metal.

e Select Container: Use HDPE (High-Density Polyethylene) or Glass (Amber).

o Prohibited: Do NOT use metal cans (steel) due to potential corrosion from the amine and
chloride ions.[2]

e Secondary Containment: Place the waste container in a polypropylene tray to catch drips.

o PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[3]

Phase 2: Transfer & Labeling

e pH Verification (If liquid): Dip a pH strip into the waste.

o Observation: If pH > 10 (highly basic due to butylamine), neutralize cautiously with dilute
acid (e.g., 1M HCI) only if your facility requires neutral pH for pickup. Otherwise, simply
label it as "Basic/Corrosive."

o Transfer: Pour waste into the container using a funnel. Do not overfill (leave 10% headspace
for expansion).

o Labeling: Affix a hazardous waste tag immediately.[4][5]
o Chemical Name: Write full name: "2-[(Butylamino)methyl]-4-chlorophenol".
o Constituents: List solvents (e.g., "Dissolved in Dichloromethane 90%").

o Hazard Checkboxes: Mark [x] Toxic, [X] Corrosive, [xX] Halogenated.
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Phase 3: Storage & Pickup

e Segregation: Store in the "Halogenated Solvents" cabinet. Keep away from "Acids" (to
prevent heat generation) and "Oxidizers" (to prevent reaction with the amine).

o Cap Tightness: Ensure the cap is screwed on tightly to prevent volatile emissions of the
chlorophenol.

o Request Pickup: Contact your EHS department.[4][6] Do not accumulate more than 55
gallons (or your lab's specific satellite accumulation limit).[2]

Emergency Response: Spill Management

In the event of a spill, the dual toxicity/corrosivity requires immediate, disciplined action.

Evacuate Area
Large/Unsafe Alert EHS
Assess Volume & Danger
(<100mL vs >1L) Small/Safe Do NOT use paper towels
Don PPE: Contain Spill (Use Vermiculite/Sand)  (* Collect Debris
Resp Protection + Nitrile (Inert Absorbent) | (Sealin Bag) Lateel s (HEsie

Click to download full resolution via product page

Figure 2: Workflow for managing spills of toxic/corrosive organic intermediates.

Critical Spill Note: Do not use standard paper towels for large spills of this compound. The
amine can react with cellulose or other organic absorbents. Use Vermiculite, Sand, or Clay-
based absorbents (Kitty Litter).

Regulatory & Compliance Context

Understanding the "Why" behind the "What" ensures long-term compliance.

EPA RCRA Codes

While this specific molecule may not have a unique "U" or "P" list code, it falls under strict
regulatory categories based on its characteristics:
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o Characteristic Waste: Likely D002 (Corrosivity) if the pH is >12.5 or <2.0.

o Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),
it may carry FOO1/F002 codes.

» Toxicity: Chlorophenols are generally regulated under the Clean Water Act. Disposal must be
via high-temperature incineration (often >1000°C) to prevent the formation of dioxins/furans,
which can occur if chlorinated aromatics are burned at low temperatures.

Transport (DOT)

If you must transport this waste between buildings:

e Proper Shipping Name: Corrosive liquid, toxic, n.o.s. (contains 2-[(Butylamino)methyl]-4-
chlorophenol) OR Chlorophenols, liquid.

» Hazard Class: 8 (Corrosive) or 6.1 (Toxic).

e Packing Group: Ill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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